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This protocol is structured in accordance with International Council for Harmonisation (ICH) Q1A(R2)

guidelines and is intended as a model for conducting stability studies to define the storage conditions and

shelf-life of Isosarpan [1] [2].

1.0 Purpose To define the procedures for conducting stability studies on Isosarpan, ensuring that its

identity, strength, quality, and purity are maintained throughout its proposed shelf-life.

2.0 Scope This protocol applies to the drug substance Isosarpan, which is a combination product intended

for the treatment of conditions affecting cerebrovascular circulation, such as tinnitus [3].

3.0 Stability Study Design A stability study must include a minimum of three primary batches of the drug

substance. These batches should be manufactured at a pilot or production scale and be representative of the

final manufacturing process [1] [2].

4.0 Storage Conditions & Testing Frequency The following table outlines the standard storage conditions

and minimum testing frequency for stability studies. The Long Term condition is representative of the

intended storage market, while Accelerated conditions simulate the effect of short-term excursions and help

predict the product's shelf-life [1] [2].
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Study Type Storage Condition
Minimum Data Period
Required

Testing Frequency (Long
Term)

Long Term 25°C ± 2°C / 60% RH

± 5%

12 months 0, 3, 6, 9, 12, 18, 24, 36, 48, 60

months [1]

Intermediate 30°C ± 2°C / 65% RH

± 5%

6 months 0, 6, 9, 12 months [2]

Accelerated 40°C ± 2°C / 75% RH

± 5%

6 months 0, 3, 6 months [1] [2]

Note: RH = Relative Humidity.

5.0 Specifications and Test Parameters The test methods used must be stability-indicating—validated to

demonstrate they can accurately detect and measure changes in the product's properties over time [1]. The

following attributes should be tested:

Category Test Parameters

Chemical Description (Appearance), Identification, Assay (Potency of active ingredients),
Degradation Products (Related substances) [1] [2].

Physical Average weight, Friability, Disintegration, Dissolution [1].

Microbiological Microbial limit test (Total microbial count, Total combined yeasts/molds count) [1].

6.0 Stability Commitment A commitment must be made to continue long-term studies on the first three

production batches to verify the established retest period or shelf-life. If approval is sought with fewer than

three production batches, a commitment is required to study additional batches post-approval [2].

7.0 Data Evaluation Stability data will be evaluated to determine the retest period or shelf-life. The

evaluation will cover all attributes, focusing on the assay value and the levels of degradation products.

Statistical analysis may be performed if batch-to-batch variability is significant [2].
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Stability Study Workflow

The following diagram illustrates the logical workflow for conducting and evaluating a stability study, from

protocol creation to final decision-making.
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Important Considerations for Implementation

Stress Testing: Prior to formal studies, stress testing should be conducted to identify likely

degradation products. This involves exposing a single batch to more severe conditions (e.g., elevated
temperatures, humidity, oxidation, photolysis) to establish degradation pathways and validate the

stability-indicating methods [2].
Container Closure System: Stability studies must be conducted on the drug substance packaged in

the container closure system proposed for storage and distribution [2].
Protocol Numbering: Each stability study protocol should have a unique identifier (e.g., SP/001) with

clear revision history to maintain data integrity [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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